Cas no 1352529-31-7 (5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid)

• Product Name: 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid
• CAS No: 1352529-31-7
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 5159453
• Update Time: 2025-06-09

5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid

• Inchi： 1S/C13H12ClNO3/c1-7(2)10-11(13(16)17)15-18-12(10)8-3-5-9(14)6-4-8/h3-7H,1-2H3,(H,16,17)
• InChI Key： BQYATLLRKCKOIW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=C(C(C)C)C(C(O)=O)=N1

Additional information on 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid

Introduction to 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic Acid (CAS No. 1352529-31-7)

5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid, with the CAS number 1352529-31-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the isoxazole class, which is well-known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-chloro-phenyl group and an isopropyl substituent, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid have been extensively studied due to its promising pharmacological effects. The compound's structure allows for interactions with various biological targets, making it a valuable scaffold for medicinal chemistry. Recent research has highlighted its potential in inhibiting certain enzymes and receptors that are implicated in inflammatory and infectious diseases.

In the realm of drug discovery, the< strong>isoxazole core has been widely explored for its ability to modulate biological pathways. The incorporation of the 4-chloro-phenyl group enhances the compound's lipophilicity, which is often crucial for membrane permeability and binding affinity. Additionally, the isopropyl group contributes to steric hindrance, influencing the compound's binding mode to biological targets.

Recent studies have demonstrated that derivatives of 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid exhibit significant anti-inflammatory properties. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective modulation of inflammatory pathways is essential. The compound's ability to interact with cyclooxygenase (COX) enzymes and other inflammatory mediators has been a focus of interest in preclinical studies.

The pharmacokinetic profile of 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid has also been a subject of investigation. Its metabolic stability and solubility are critical factors that determine its bioavailability and therapeutic efficacy. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict and optimize these properties.

In addition to its anti-inflammatory potential, 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid has shown promise in combating infectious diseases. Research indicates that the compound can interfere with bacterial biofilm formation and virulence factor expression, making it a candidate for novel antimicrobial therapies. The structural flexibility of the isoxazole ring allows for modifications that can enhance its antimicrobial activity while minimizing toxicity.

The development of new synthetic methodologies for 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid has been another area of active research. Transition metal-catalyzed reactions and asymmetric synthesis techniques have been particularly useful in constructing complex molecular frameworks efficiently. These advancements not only improve the yield and purity of the compound but also open avenues for exploring new derivatives with enhanced pharmacological properties.

The role of computational chemistry in understanding the behavior of 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid cannot be overstated. High-throughput virtual screening and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational tools are indispensable in guiding experimental design and optimizing lead compounds for clinical development.

The future prospects of 5-(4-Chloro-phenyl)-4-isopropyl-isoxazole-3-carboxylic acid in pharmaceutical applications are promising. Ongoing research aims to further elucidate its mechanism of action and identify potential therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating these findings into tangible clinical benefits for patients worldwide.